Cas no 1462896-48-5 (9,9'-Diphenyl-9H ,9'H -3,3'-bicarbazole-6-carbonitrile)

• Product Name: 9,9'-Diphenyl-9H ,9'H -3,3'-bicarbazole-6-carbonitrile
• CAS No: 1462896-48-5
• MF: C₃₇H₂₃N₃
• MW: 509.598628282547
• CID: 4606222
• PubChem ID: 89797368
• Update Time: 2025-06-11

9,9'-Diphenyl-9H ,9'H -3,3'-bicarbazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 9,9'-Diphenyl-9H ,9'H -3,3'-bicarbazole-6-carbonitrile
• BCzSCN
• [3,3'-Bi-9H-carbazole]-6-carbonitrile, 9,9'-diphenyl-
• 1462896-48-5
• HS-8131
• SCHEMBL15248340
• 9,9'-Diphenyl-9H,9'H-[3,3'-bicarbazole]-6-carbonitrile

• Inchi： 1S/C37H23N3/c38-24-25-15-18-35-31(21-25)33-23-27(17-20-37(33)40(35)29-11-5-2-6-12-29)26-16-19-36-32(22-26)30-13-7-8-14-34(30)39(36)28-9-3-1-4-10-28/h1-23H
• InChI Key： GBGZUMSSFOEFCK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(C#N)C=C2)C2=C1C=CC(C1=CC3C4=C(N(C5=CC=CC=C5)C=3C=C1)C=CC=C4)=C2

Computed Properties

• Exact Mass: 509.189197746g/mol
• Monoisotopic Mass: 509.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 33.6Ų

Additional information on 9,9'-Diphenyl-9H ,9'H -3,3'-bicarbazole-6-carbonitrile

9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile

The compound 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile (CAS No. 1462896-48-5) is a highly specialized organic material with unique electronic and optical properties. This compound belongs to the class of bicarbazoles, which are known for their aromaticity and potential applications in various fields of materials science. The structure of this compound consists of two phenyl groups attached to a bicarbazole backbone, with a cyano group (-CN) at the 6-position. This combination of functional groups imparts distinctive characteristics that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of bicarbazoles in the development of advanced materials for optoelectronic devices. The presence of the cyano group in 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices where precise control over electronic transitions is crucial.

The synthesis of 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile typically involves multi-step organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. For instance, recent advancements in catalytic systems and reaction conditions have enabled more efficient formation of the bicarbazole core structure. These improvements are critical for scaling up production to meet the growing demand for such materials in industrial applications.

One of the most notable features of this compound is its ability to form self-assembled monolayers (SAMs) under specific conditions. SAMs are highly ordered structures that can be used as templates for nanoscale fabrication or as functional coatings on surfaces. The application of 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile in SAMs has been explored for its potential in creating ultra-thin films with tailored electronic properties. This opens up possibilities for its use in next-generation electronic devices where miniaturization and performance enhancement are key objectives.

Another area where 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile has shown promise is in the field of sensors. Its sensitivity to environmental changes, such as temperature and humidity variations, makes it a viable option for developing highly responsive sensing elements. Recent research has demonstrated its potential as a sensing material for detecting volatile organic compounds (VOCs), which are critical in environmental monitoring and food safety applications.

In addition to its practical applications, this compound has also been extensively studied for its theoretical properties. Computational chemistry techniques have been employed to investigate its electronic structure and photophysical behavior at the molecular level. These studies provide valuable insights into the relationship between molecular architecture and functional properties, guiding further optimization efforts to tailor its performance for specific applications.

The integration of bicarbazoles like 9,9'-Diphenyl-9H,9'H-3,3'-Bicarbazole-6-Carbonitrile into polymer matrices has also been explored to create hybrid materials with enhanced mechanical and electrical properties. Such composites are being investigated for their potential use in flexible electronics and bio-inspired materials that mimic natural systems.

In conclusion, 1462896 -48 -5, or 14628 -48 -5, represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique combination of structural features and functional properties positions it as a key player in advancing modern materials science research.